Cas no 73664-07-0 (N,N-diethyl-N-methyl-3-[(2-phenylbutanoyl)oxy]propan-1-aminium iodide)

• Product name: N,N-diethyl-N-methyl-3-[(2-phenylbutanoyl)oxy]propan-1-aminium iodide
• CAS No: 73664-07-0
• MF: C₁₈H₃₀INO₂
• MW: 419.340777873993
• CID: 1765801
• PubChem ID: 52019

N,N-diethyl-N-methyl-3-[(2-phenylbutanoyl)oxy]propan-1-aminium iodide Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-N-methyl-3-[(2-phenylbutanoyl)oxy]propan-1-aminium iodide
• diethyl-methyl-[3-(2-phenylbutanoyloxy)propyl]azanium,iodide
• Diethyl(3-hydroxypropyl)methyl ammonium iodide, 2-phenylbutyrate
• alpha-Phenyl-butyrate du diethylamino-propanol iodomethylate
• AMMONIUM, DIETHYL(3-HYDROXYPROPYL)METHYL-, IODIDE, 2-PHENYLBUTYRATE
• alpha-Phenyl-butyrate du diethylamino-propanol iodomethylate [French]
• 73664-07-0
• DTXSID30994468

• Inchi： InChI=1S/C18H30NO2.HI/c1-5-17(16-12-9-8-10-13-16)18(20)21-15-11-14-19(4,6-2)7-3;/h8-10,12-13,17H,5-7,11,14-15H2,1-4H3;1H/q+1;/p-1
• InChI Key： ADOMOBOBDDVOLP-UHFFFAOYSA-M
• SMILES： CCC(C1=CC=CC=C1)C(=O)OCCC[N+](C)(CC)CC.[I-]

Computed Properties

• Exact Mass: 419.13213g/mol
• Monoisotopic Mass: 419.13213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 294
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų